H-Gly-D-Tyr-OH structure and molecular weight.
H-Gly-D-Tyr-OH structure and molecular weight.
An In-depth Technical Guide to H-Gly-D-Tyr-OH: Structure, Properties, and Biological Context
This technical guide provides a comprehensive overview of the dipeptide H-Gly-D-Tyr-OH, also known as Glycyl-D-tyrosine. The information is tailored for researchers, scientists, and professionals in the field of drug development, with a focus on its chemical properties, synthesis, and potential biological relevance.
Physicochemical Properties
The fundamental properties of H-Gly-D-Tyr-OH are crucial for its application in experimental settings. Key quantitative data are summarized below.
| Property | Value |
| Molecular Formula | C₁₁H₁₄N₂O₄ |
| Molecular Weight | 238.24 g/mol |
| IUPAC Name | (2R)-2-(2-aminoacetamido)-3-(4-hydroxyphenyl)propanoic acid |
| Synonyms | Glycyl-D-tyrosine |
| Appearance | White to off-white powder |
| Solubility | Soluble in water. Dipeptides of tyrosine, such as Glycyl-L-tyrosine, exhibit increased solubility and stability in water compared to the monomeric amino acid.[1] |
Chemical Structure
The structure of H-Gly-D-Tyr-OH consists of a glycine residue linked to a D-tyrosine residue via a peptide bond. The D-configuration of tyrosine is a key stereochemical feature.
Experimental Protocols: Synthesis of Glycyl-Tyrosine
While the following protocols are described for the synthesis of Glycyl-L-tyrosine, the methodologies are directly applicable to the synthesis of the D-enantiomer by substituting L-tyrosine with D-tyrosine.
Acyl Chloride Method
This method involves the reaction of tyrosine with chloroacetyl chloride followed by amination.
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N-Chloroacetylation of Tyrosine :
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Suspend L-tyrosine in a mixture of distilled water, an aqueous solution of sodium hydroxide, and toluene.
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Cool the suspension to a temperature between -5 to 0°C.
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Simultaneously add a mixture of chloroacetyl chloride and toluene, and a 10 N aqueous solution of sodium hydroxide dropwise to the suspension.
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Maintain the pH of the reaction mixture between 12 and 12.6 and the temperature below 5°C.
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After the addition is complete, adjust the pH to 8.5 with concentrated hydrochloric acid and separate the aqueous layer containing N-chloroacetyl-L-tyrosine.[2]
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Amination :
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The resulting N-chloroacetyl-L-tyrosine is then reacted with aqueous ammonia to produce N-glycyl-L-tyrosine.[2]
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Carbodiimidazole Method
This method utilizes a condensing agent for the peptide bond formation.
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Protection of Glycine : Protect the amino group of glycine with a benzyloxycarbonyl (Cbz) group.
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Condensation : Use N,N'-carbonyldiimidazole as a condensing agent to facilitate the reaction between Cbz-glycine and ethyl tyrosine ethyl ester.
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Deprotection : Remove the benzyloxycarbonyl group and the ethyl ester group through hydrolysis to yield Glycyl-L-tyrosine.
Direct Preparation from Glycyl Chloride Hydrochloride
This method involves the direct reaction of a glycine derivative with tyrosine.
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Preparation of Glycyl Chloride Hydrochloride : Synthesize glycyl chloride hydrochloride by reacting glycine with thionyl chloride.
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Peptide Formation : React the prepared glycyl chloride hydrochloride with tyrosine in an aqueous solution to form glycyl-tyrosine. This method is noted for its high yield and reduced environmental impact.
Biological Context and Signaling
Direct evidence for specific signaling pathways involving H-Gly-D-Tyr-OH is not extensively documented. However, the biological relevance can be inferred from the roles of its constituent amino acid, D-tyrosine, and the general functions of short peptides.
Role of Tyrosine in Signaling
Tyrosine is a critical amino acid in various signaling pathways. It is a precursor for the synthesis of important catecholamines, which act as neurotransmitters and hormones.
Furthermore, tyrosine residues in proteins are key substrates for protein tyrosine kinases (PTKs). The phosphorylation of tyrosine is a fundamental mechanism in signal transduction, regulating cellular processes such as proliferation, differentiation, and migration. Receptor Tyrosine Kinases (RTKs), like the insulin receptor, are activated by ligand binding, leading to autophosphorylation and the initiation of downstream signaling cascades.
Potential Roles of H-Gly-D-Tyr-OH
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Tyrosine Source : Glycyl-dipeptides are considered effective sources for tyrosine supplementation, for instance, in parenteral nutrition. This is due to their enhanced solubility and stability compared to free tyrosine. Upon administration, they can be hydrolyzed to release free tyrosine.
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Antioxidant Activity : Studies on tripeptides suggest that the presence of a C-terminal tyrosine residue contributes significantly to antioxidant capacity. The phenolic hydroxyl group of tyrosine can act as an electron donor to neutralize free radicals. It is plausible that H-Gly-D-Tyr-OH could exhibit similar antioxidant properties.
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Signaling Molecule : Short peptides can function as signaling molecules and modulators of protein-protein interactions. While a specific signaling role for H-Gly-D-Tyr-OH has not been identified, its potential to interact with various biological targets should not be overlooked.
